793-07-7

4-[2-(4-Carboxyphenyl)ethyl]benzoic acid

Usually In Stock

• CAS RN:
• 793-07-7

• Formula:
• C16H14O4

• InChI:
• InChI=1S/C16H14O4/c17-15(18)13-7-3-11(4-8-13)1-2-12-5-9-14(10-6-12)16(19)20/h3-10H,1-2H2,(H,17,18)(H,19,20)

• InChIKey:
• HCUNREWMFYCWAQ-UHFFFAOYSA-N

• 4-[2-(4-Carboxyphenyl)ethyl]benzoic acid is a useful research compound. Its molecular formula is C16H14O4 and its molecular weight is 270.28 g/mol. The purity is usually 95%.

Fmoc-Glu-OtBu

In Stock

• CAS RN:
• 84793-07-7

• Formula:
• C24H27NO6

• InChI:
• InChI=1S/C24H27NO6/c1-24(2,3)31-22(28)20(12-13-21(26)27)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,27)/t20-/m0/s1

• InChIKey:
• GOPWHXPXSPIIQZ-FQEVSTJZSA-N

• Fmoc-Glu-OtBu, also known as Fmoc-Glu-OtBu, is a useful research compound. Its molecular formula is C24H27NO6 and its molecular weight is 425.5 g/mol. The purity is usually 95%.

1-Piperazineacetamide, 2,5-dioxo-N-(1,2,3,4-tetrahydro-9-acridinyl)-

• CAS RN:
• 123793-07-7

• Formula:
• C19H20N4O3

• InChI:
• InChI=1S/C19H20N4O3/c20-16(24)9-22-10-18(26)23(11-17(22)25)19-12-5-1-3-7-14(12)21-15-8-4-2-6-13(15)19/h1,3,5,7H,2,4,6,8-11H2,(H2,20,24)

• InChIKey:
• PGHLMPRIEZEQGY-UHFFFAOYSA-N

• 1-Piperazineacetamide, 2,5-dioxo-N-(1,2,3,4-tetrahydro-9-acridinyl)-, also known as 1-Piperazineacetamide, 2,5-dioxo-N-(1,2,3,4-tetrahydro-9-acridinyl)-, is a useful research compound. Its molecular formula is C19H20N4O3 and its molecular weight is 352.4 g/mol. The purity is usually 95%.

Methyl 2-((trimethylsilyl)ethynyl)benzoate

Usually In Stock

• CAS RN:
• 107793-07-7

• Formula:
• C13H16O2Si

• InChI:
• InChI=1S/C13H16O2Si/c1-15-13(14)12-8-6-5-7-11(12)9-10-16(2,3)4/h5-8H,1-4H3

• InChIKey:
• KJKMOADDOGZYQC-UHFFFAOYSA-N

• Methyl 2-((trimethylsilyl)ethynyl)benzoate is a useful research compound. Its molecular formula is C13H16O2Si and its molecular weight is 232.35 g/mol. The purity is usually 95%.

Fmoc-D-Glu-OtBu

• CAS RN:
• 109745-15-5; 84793-07-7

• Formula:
• C24H27NO6

• InChI:
• InChI=1S/C24H27NO6/c1-24(2,3)31-22(28)20(12-13-21(26)27)25-23(29)30-14-19-17-10-6-4-8-15(17)16-9-5-7-11-18(16)19/h4-11,19-20H,12-14H2,1-3H3,(H,25,29)(H,26,27)/t20-/m1/s1

• InChIKey:
• GOPWHXPXSPIIQZ-HXUWFJFHSA-N

• Fmoc-D-Glu-OtBu is a useful research compound. Its molecular formula is C24H27NO6 and its molecular weight is 425.481. The purity is usually 95%.